Methyl 3-(2-chlorophenyl)-3-oxopropanoate

• IUPAC Name: methyl 3-(2-chlorophenyl)-3-oxopropanoate
• InChI: InChI=1S/C10H9ClO3/c1-14-10(13)6-9(12)7-4-2-3-5-8(7)11/h2-5H,6H2,1H3
• InChI Key: DMVAIJCMWPNOKV-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CC(=O)C1=CC=CC=C1Cl
• Molecular Formula: C10H9ClO3
• DSSTOX Substance ID: DTXSID40352873
• Molecular Weight: 212.63 g/mol
• CAS RN: 205985-98-4

Description

Methyl 3-(2-chlorophenyl)-3-oxopropanoate is a chemical compound that has been the subject of various studies due to its potential applications in medicinal chemistry, particularly as a precursor for the synthesis of compounds with anticancer activity. The compound is characterized by the presence of a 2-chlorophenyl group and a 3-oxopropanoate moiety.

Synthesis Analysis

The synthesis of derivatives of methyl 3-(2-chlorophenyl)-3-oxopropanoate has been explored in several studies. For instance, a series of metal complexes derived from methyl-3-(4-chlorophenyl)-3-hydroxy-2,2-dimethylpropanoate were synthesized and tested for their cytotoxic activities against human colorectal carcinoma cells . Another study reported the synthesis of 24 compounds based on the modification of methyl-3-(4-chlorophenyl)-3-hydroxy-2,2-dimethylpropanoate, which were found to selectively inhibit the proliferation of colon cancer cells . These syntheses often involve reactions such as saponification, hydrazinolysis, and reactions with C-active nucleophiles 10.

Molecular Structure Analysis

The molecular structure of related compounds has been characterized using various analytical techniques. For example, the structure of 2-(4-chlorophenyl)-2-oxoethyl 3-methylbenzoate was confirmed by IR and single-crystal X-ray diffraction studies . Similarly, the structure of (1H-1,2,4-Triazol-1-yl) methyl 3-(2,4-dichlorophenyl) propanoate was confirmed through diffractions of IR, 1H NMR, and X-ray .

Chemical Reactions Analysis

The chemical reactivity of methyl 3-(2-chlorophenyl)-3-oxopropanoate and its derivatives has been investigated in various contexts. Photochemical reactions of related compounds have been studied, showing that the solvent can significantly influence the outcome of the reactions . Ring-opening reactions of methylenecyclopropanes with diphenyl diselenide have been reported, leading to the formation of 3-phenylselenyl-2,5-dihydrofuran derivatives .

Physical and Chemical Properties Analysis

The physical and chemical properties of compounds related to methyl 3-(2-chlorophenyl)-3-oxopropanoate have been analyzed in several studies. For instance, the crystal structure of 3-[(2,6-dichlorophenyl)(ethoxy)methyl]-4-hydroxy-2H-chromen-2-one was determined, and the compound was found to crystallize in the monoclinic crystal system . The first hyperpolarizability, NBO analysis, HOMO and LUMO analysis of 2-(4-chlorophenyl)-2-oxoethyl 3-methylbenzoate were reported to determine the charge transfer within the molecule .

Scientific Research Applications

Chemical Synthesis

Methyl 3-(2-chlorophenyl)-3-oxopropanoate serves as a starting material in chemical syntheses. For instance, it is utilized in the preparation of substituted 3-hydroxythiophenes, which are otherwise inaccessible through other routes. This involves the Meerwein reaction, demonstrating its versatility in creating structurally diverse compounds (Ostapiuk et al., 2021).

Anticancer Research

In anticancer research, derivatives of methyl 3-(2-chlorophenyl)-3-oxopropanoate have shown promise. For example, metal complexes derived from this compound were synthesized and displayed significant anti-tumor activities, particularly as potential CDK8 kinase inhibitors. These findings highlight its potential role in the development of new cancer therapies (Aboelmagd et al., 2021).

Photochemistry

Methyl 3-(2-chlorophenyl)-3-oxopropanoate is also significant in photochemical studies. Its behavior under different solvents has been examined, revealing unique reaction pathways and products. For example, its photochemical reactions in hexane and methanol produce distinct compounds, contributing valuable insights to the field of organic photochemistry (Saito et al., 1998).

Material Science

In material science, this compound has been used in synthesizing fullerene conjugates. The redox properties of these conjugates were explored, showcasing its utility in developing materials with specific electronic properties (Torosyan et al., 2015).

Heterocyclic Chemistry

It is also pivotal in the synthesis of heterocycles, especially those with a cyclopropyl substituent. These reactions have yielded various heterocyclic compounds with potential applications in pharmaceuticals and materials science (Pokhodylo et al., 2010).

Antiproliferative Studies

Methyl 3-(2-chlorophenyl)-3-oxopropanoate derivatives have been synthesized as potential histone deacetylase inhibitors (HDACIs), showing promising results in antiproliferative assays. These studies contribute to the ongoing search for effective cancer treatments (El-Rayes et al., 2020).